Cas no 3478-17-9 (4-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)-4-methylmorpholin-4-ium iodide)

• Product name: 4-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)-4-methylmorpholin-4-ium iodide
• CAS No: 3478-17-9
• MF: C₂₁NO₄+^.I-
• MW: 457.133
• CID: 1470774
• PubChem ID: 198857

4-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)-4-methylmorpholin-4-ium iodide Chemical and Physical Properties

Names and Identifiers

• 4-(2-{[hydroxy(diphenyl)acetyl]oxy}ethyl)-4-methylmorpholin-4-ium iodide
• 2-(4-methylmorpholin-4-ium-4-yl)ethyl 2-hydroxy-2,2-diphenylacetate,iodide
• ANC 56
• DTXSID10956261
• 3478-17-9
• Morpholinium, 4-(2-((hydroxydiphenylacetyl)oxy)ethyl)-4-methyl-, iodide
• 4-(2-((Hydroxydiphenylacetyl)oxy)ethyl)-4-methylmorpholinium iodide
• Morpholinium, 4-(2-hydroxyethyl)-4-methyl-, iodide, benzilate
• 4-(2-Hydroxyethyl)-4-methylmorpholinium iodide, benzilate

• Inchi： InChI=1S/C21H26NO4.HI/c1-22(12-15-25-16-13-22)14-17-26-20(23)21(24,18-8-4-2-5-9-18)19-10-6-3-7-11-19;/h2-11,24H,12-17H2,1H3;1H/q+1;/p-1
• InChI Key： WAEDHXVVKVTAHB-UHFFFAOYSA-M
• SMILES： C[N+]1(CCOCC1)CCOC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O.[I-]

Computed Properties

• Exact Mass: 456.8867
• Monoisotopic Mass: 483.09066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.43